2-hydroxy-N'-(1-naphthylmethylene)propanohydrazide

• IUPAC Name: 2-hydroxy-N-[(E)-naphthalen-1-ylmethylideneamino]propanamide
• InChI: InChI=1S/C14H14N2O2/c1-10(17)14(18)16-15-9-12-7-4-6-11-5-2-3-8-13(11)12/h2-10,17H,1H3,(H,16,18)/b15-9+
• InChI Key: YKIRRENRKKEYBU-OQLLNIDSSA-N
• Canonical SMILES: CC(C(=O)NN=CC1=CC=CC2=CC=CC=C21)O
• Isomeric SMILES: CC(C(=O)N/N=C/C1=CC=CC2=CC=CC=C21)O
• Molecular Formula: C14H14N2O2
• Molecular Weight: 242.27 g/mol

Description

2-hydroxy-N'-(1-naphthylmethylene)propanohydrazide, also known as NAP, is a compound that has been extensively studied for its potential applications in scientific research. This compound has been found to have various biochemical and physiological effects, making it a promising candidate for further investigation. In

Mechanism of Action

The mechanism of action of 2-hydroxy-N'-(1-naphthylmethylene)propanohydrazide is not fully understood, but it is believed to involve the modulation of various signaling pathways in the body. 2-hydroxy-N'-(1-naphthylmethylene)propanohydrazide has been found to activate the Akt signaling pathway, which is involved in cell survival and proliferation. 2-hydroxy-N'-(1-naphthylmethylene)propanohydrazide has also been found to inhibit the NF-kB signaling pathway, which is involved in inflammation and cell death.
Biochemical and Physiological Effects
2-hydroxy-N'-(1-naphthylmethylene)propanohydrazide has been found to have various biochemical and physiological effects. 2-hydroxy-N'-(1-naphthylmethylene)propanohydrazide has been found to increase the levels of various neurotrophic factors, which are involved in the growth and survival of neurons. 2-hydroxy-N'-(1-naphthylmethylene)propanohydrazide has also been found to increase the levels of antioxidant enzymes, which protect cells from oxidative stress. Additionally, 2-hydroxy-N'-(1-naphthylmethylene)propanohydrazide has been found to decrease the levels of pro-inflammatory cytokines, which are involved in inflammation and cell death.

Advantages and Limitations for Lab Experiments

2-hydroxy-N'-(1-naphthylmethylene)propanohydrazide has several advantages for use in lab experiments. Firstly, 2-hydroxy-N'-(1-naphthylmethylene)propanohydrazide is relatively easy to synthesize and purify, making it readily available for use in scientific research. Secondly, 2-hydroxy-N'-(1-naphthylmethylene)propanohydrazide has been extensively studied, and its mechanism of action and potential applications are well understood. However, there are also limitations to the use of 2-hydroxy-N'-(1-naphthylmethylene)propanohydrazide in lab experiments. 2-hydroxy-N'-(1-naphthylmethylene)propanohydrazide has poor solubility in water, which can limit its use in certain experiments. Additionally, the effects of 2-hydroxy-N'-(1-naphthylmethylene)propanohydrazide can be dose-dependent, which can complicate the interpretation of experimental results.

Future Directions

There are several potential future directions for the study of 2-hydroxy-N'-(1-naphthylmethylene)propanohydrazide. Firstly, further investigation is needed to fully understand the mechanism of action of 2-hydroxy-N'-(1-naphthylmethylene)propanohydrazide. Secondly, the potential applications of 2-hydroxy-N'-(1-naphthylmethylene)propanohydrazide in the treatment of neurodegenerative and inflammatory diseases should be further explored. Additionally, the use of 2-hydroxy-N'-(1-naphthylmethylene)propanohydrazide in combination with other compounds should be investigated, as this may enhance its therapeutic potential. Finally, the development of more water-soluble derivatives of 2-hydroxy-N'-(1-naphthylmethylene)propanohydrazide may overcome some of the limitations associated with its use in lab experiments.
Conclusion
In conclusion, 2-hydroxy-N'-(1-naphthylmethylene)propanohydrazide is a promising compound with various potential applications in scientific research. The synthesis of 2-hydroxy-N'-(1-naphthylmethylene)propanohydrazide has been optimized to yield high purity and yield, making it suitable for use in lab experiments. 2-hydroxy-N'-(1-naphthylmethylene)propanohydrazide has been found to have neuroprotective and anti-inflammatory properties, making it a potential candidate for the treatment of neurodegenerative and inflammatory diseases. Further investigation is needed to fully understand the mechanism of action of 2-hydroxy-N'-(1-naphthylmethylene)propanohydrazide and its potential applications in scientific research.

Scientific Research Applications

2-hydroxy-N'-(1-naphthylmethylene)propanohydrazide has been found to have various potential applications in scientific research. One of the most promising applications of 2-hydroxy-N'-(1-naphthylmethylene)propanohydrazide is in the field of neuroscience. 2-hydroxy-N'-(1-naphthylmethylene)propanohydrazide has been found to have neuroprotective effects, making it a potential candidate for the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease. 2-hydroxy-N'-(1-naphthylmethylene)propanohydrazide has also been found to have anti-inflammatory properties, making it a potential candidate for the treatment of inflammatory diseases.